Cas no 2089277-05-2 ({[2-(4-bromophenoxy)-5-fluorophenyl]methyl}(methyl)amine hydrochloride)

• Product Name: {[2-(4-bromophenoxy)-5-fluorophenyl]methyl}(methyl)amine hydrochloride
• CAS No: 2089277-05-2
• CID: 4636541
• Update Time: 2025-07-14

{[2-(4-bromophenoxy)-5-fluorophenyl]methyl}(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {[2-(4-bromophenoxy)-5-fluorophenyl]methyl}(methyl)amine hydrochloride

Additional information on {[2-(4-bromophenoxy)-5-fluorophenyl]methyl}(methyl)amine hydrochloride

{[2-(4-bromophenoxy)-5-fluorophenyl]methyl}(methyl)amine hydrochloride (CAS No. 2089277-05-2): An Overview

{[2-(4-bromophenoxy)-5-fluorophenyl]methyl}(methyl)amine hydrochloride (CAS No. 2089277-05-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and pharmacological properties.

The molecular structure of {[2-(4-bromophenoxy)-5-fluorophenyl]methyl}(methyl)amine hydrochloride is composed of a brominated and fluorinated aromatic ring, a methoxy group, and a methylamine moiety. The presence of these functional groups imparts distinct chemical and biological properties to the compound, making it a valuable candidate for various research and development efforts.

Recent research has highlighted the potential of {[2-(4-bromophenoxy)-5-fluorophenyl]methyl}(methyl)amine hydrochloride in the treatment of neurological disorders. Studies have shown that this compound exhibits potent neuroprotective effects, which may be attributed to its ability to modulate specific neurotransmitter systems and reduce oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that {[2-(4-bromophenoxy)-5-fluorophenyl]methyl}(methyl)amine hydrochloride effectively reduced neuronal damage in animal models of Parkinson's disease by inhibiting the activation of microglia and astrocytes.

In addition to its neuroprotective properties, {[2-(4-bromophenoxy)-5-fluorophenyl]methyl}(methyl)amine hydrochloride has also shown promise in the field of oncology. Preclinical studies have indicated that this compound possesses antiproliferative effects against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism underlying these effects is thought to involve the modulation of cell cycle progression and the induction of apoptosis. A recent publication in the Cancer Research journal reported that {[2-(4-bromophenoxy)-5-fluorophenyl]methyl}(methyl)amine hydrochloride significantly inhibited the growth of triple-negative breast cancer cells by targeting specific signaling pathways involved in cell survival and proliferation.

The pharmacokinetic profile of {[2-(4-bromophenoxy)-5-fluorophenyl]methyl}(methyl)amine hydrochloride has also been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and a relatively long half-life, making it suitable for chronic administration. Additionally, it has been found to have low toxicity and minimal side effects, which are crucial factors for its potential use as a therapeutic agent.

In terms of synthetic chemistry, the preparation of {[2-(4-bromophenoxy)-5-fluorophenyl]methyl}(methyl)amine hydrochloride involves a series of well-defined steps. The synthesis typically begins with the bromination and fluorination of an appropriate aromatic starting material, followed by the introduction of the methoxy group and the methylamine moiety. The final step involves the formation of the hydrochloride salt to enhance solubility and stability. This synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

The potential applications of {[2-(4-bromophenoxy)-5-fluorophenyl]methyl}(methyl)amine hydrochloride extend beyond its use as a therapeutic agent. It has also been explored as a tool compound in biochemical assays and as a lead molecule for drug discovery programs. Its unique structural features make it an attractive scaffold for further chemical modifications aimed at enhancing its biological activity or improving its pharmacological properties.

In conclusion, {[2-(4-bromophenoxy)-5-fluorophenyl]methyl}(methyl)amine hydrochloride (CAS No. 2089277-05-2) is a promising compound with a wide range of potential applications in medicinal chemistry. Its neuroprotective and antiproliferative properties, coupled with its favorable pharmacokinetic profile, make it an attractive candidate for further research and development. As ongoing studies continue to unravel its full potential, this compound is likely to play a significant role in advancing our understanding and treatment of various diseases.